Cas no 2228550-00-1 (2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene)

• Product Name: 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene
• CAS No: 2228550-00-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5934972
• PubChem ID: 165880232
• Update Time: 2025-10-29

2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene
• 2228550-00-1
• EN300-1815143

• Inchi： 1S/C12H14O2/c1-4-6-10-7-8-11(13-3)12(9-10)14-5-2/h1,7-9H,5-6H2,2-3H3
• InChI Key： RUCIADBMYRIBDK-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(CC#C)=C1)OC

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene

Exploring the Unique Properties and Applications of 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene (CAS No. 2228550-00-1)

In the realm of organic chemistry, 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene (CAS No. 2228550-00-1) stands out as a versatile compound with intriguing structural features and potential applications. This aromatic ether, characterized by its ethoxy and methoxy substituents alongside a propargyl group, has garnered attention in both academic and industrial research. Its molecular architecture, combining electron-donating alkoxy groups and a reactive alkyne moiety, makes it a valuable intermediate in synthetic chemistry and material science.

The compound's CAS number 2228550-00-1 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Its systematic name, 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene, reflects its IUPAC nomenclature, while alternative names like 1-ethoxy-2-methoxy-4-propargylbenzene may also appear in literature. Such long-tail keyword variations are critical for database searches and patent filings, highlighting the importance of standardized terminology in chemical research.

Recent trends in green chemistry and sustainable synthesis have spurred interest in compounds like 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene. Researchers are exploring its role in click chemistry reactions, where the propargyl group enables efficient coupling with azides—a cornerstone of bioconjugation and polymer science. This aligns with the growing demand for eco-friendly chemical processes and bioorthogonal reactions, topics frequently searched in academic databases and AI-driven research tools.

The compound's methoxy-ethoxy substitution pattern also contributes to its solubility profile, making it a candidate for pharmaceutical intermediates or liquid crystal formulations. In material science, its aromatic core and alkyne functionality could facilitate molecular self-assembly or conductive polymer development—areas dominating recent nanotechnology discussions. These applications resonate with searches for advanced organic materials and functionalized aromatics in scientific literature.

Analytical characterization of CAS 2228550-00-1 typically involves NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and HPLC purity analysis—techniques frequently queried by synthetic chemists. The compound's stability under various conditions is another hot topic, with researchers investigating its thermal degradation patterns and photochemical behavior for potential optoelectronic applications.

From a commercial perspective, suppliers often highlight 2-ethoxy-1-methoxy-4-propargylbenzene as a high-purity building block for custom synthesis. Its niche applications in flavor and fragrance research (due to its aromatic backbone) and agrochemical development further expand its market relevance. These keywords frequently appear in procurement databases and B2B chemical platforms.

Ongoing studies focus on optimizing the synthesis of 2228550-00-1 through catalytic methods or microwave-assisted reactions—topics trending in process chemistry circles. Computational chemists also model its electronic properties to predict reactivity, catering to the rise of AI-assisted molecular design in modern research workflows.

In conclusion, 2-ethoxy-1-methoxy-4-(prop-2-yn-1-yl)benzene exemplifies how targeted functionalization of aromatic systems can yield compounds with multifaceted applications. Its intersection with click chemistry, material science, and green synthesis ensures continued relevance in evolving scientific landscapes, addressing both academic curiosity and industrial needs.